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Compound of Interest

Compound Name: 3-Chloro-2-methoxypyridine

Cat. No.: B078714 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 3-Chloro-2-methoxypyridine, tailored for researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Chloro-2-methoxypyridine is a chemical that requires careful handling due to its potential

hazards. It is classified as a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2][3] In some cases, it may be harmful if swallowed or fatal in contact with skin or if

inhaled.[4] Therefore, adherence to strict safety protocols and the use of appropriate personal

protective equipment are mandatory.

Engineering Controls: Always handle 3-Chloro-2-methoxypyridine in a well-ventilated area,

preferably within a chemical fume hood.[1][2][5] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[1][2][3]

Personal Protective Equipment (PPE): The following PPE is required when handling this

substance:
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles/Glasses

Chemical safety goggles or

glasses that meet OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166 are

required.[1] A face shield may

be necessary for splash

protection.

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][2][5] While the

specific glove material is not

universally specified, nitrile or

neoprene gloves are generally

recommended for handling

chlorinated aromatic

compounds. Always check the

manufacturer's glove

compatibility chart.

Body Protection Protective Clothing

A lab coat or a long-sleeved

seamless gown with tight-fitting

cuffs is mandatory.[6] For

larger quantities or in

situations with a higher risk of

exposure, chemical-resistant

coveralls ("bunny suits") may

be necessary.[6]

Respiratory Protection Respirator Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

[7] The specific cartridge type
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should be selected based on

the concentration and nature

of the airborne contaminants.

Foot Protection Closed-toe Shoes

Standard laboratory practice

dictates that closed-toe shoes

must be worn at all times in the

laboratory.

Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for 3-
Chloro-2-methoxypyridine and related compounds.

Property Value Source

Boiling Point
147 - 150 °C / 297 - 302 °F @

760 mmHg
[1]

Flash Point 66 °C / 150.8 °F [1]

Specific Gravity 1.190 [1]

Vapor Density 3.92 [1]

Water Solubility 10 g/L (20 °C) [5]

Note: Data is for 3-Chloropyridine, a closely related compound, as specific data for 3-Chloro-2-
methoxypyridine may be limited.

Experimental Workflow and Handling Protocol
The following diagram outlines the standard operational workflow for handling 3-Chloro-2-
methoxypyridine, from preparation to disposal.
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Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling 3-Chloro-2-methoxypyridine.
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Detailed Experimental Protocols
a. Preparation and Handling:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3-Chloro-2-methoxypyridine.[1][2][3][4][5]

Don Personal Protective Equipment (PPE): Put on all required PPE as outlined in the table

above.

Work in a Ventilated Area: All handling of 3-Chloro-2-methoxypyridine must be conducted

in a certified chemical fume hood to avoid inhalation of vapors.[1][5]

Grounding: When transferring the liquid, ground and bond containers to prevent static

discharge, as it is a combustible liquid.[5]

Avoid Incompatibilities: Keep away from strong oxidizing agents, strong acids, strong bases,

and amines.[1][7]

b. Spill Response:

Evacuate: In case of a significant spill, evacuate the immediate area.

Ventilate: Increase ventilation to the area.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

c. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]
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Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water for at least 15 minutes. If irritation persists, seek medical attention.[1][2][3]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with

water and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

Disposal Plan
All waste containing 3-Chloro-2-methoxypyridine must be treated as hazardous waste.

a. Waste Segregation and Collection:

Identify and Separate: Keep waste containing 3-Chloro-2-methoxypyridine separate from

other waste streams.

Use Appropriate Containers: Collect liquid waste in a clearly labeled, sealed, and compatible

container. The original container can often be used.

Labeling: The waste container must be clearly labeled with "HAZARDOUS WASTE" and the

full chemical name "3-Chloro-2-methoxypyridine".

b. Disposal Procedure:

Consult Regulations: Dispose of the chemical waste in accordance with all local, regional,

and national environmental regulations.[1]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

the removal and disposal of the hazardous waste. Do not attempt to dispose of this chemical

down the drain or in regular trash.[1]

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous waste. The empty, rinsed container can then be

disposed of according to institutional guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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